(3S)-3-Methyl-3-phenylmorpholine
Description
(3S)-3-Methyl-3-phenylmorpholine, also known as 3-MPM, is a chemical compound that belongs to the class of morpholine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.
Scientific Research Applications
Land Use Landscape Ecology
(3S) Technology in Land Use Landscape Ecology: Land use and landscape ecology play crucial roles in maintaining ecological health. Here’s how (3S) technology contributes:
Background: As human intervention in land ownership systems increases, the conflict between land use and human activities becomes more pronounced. (3S) technology—comprising Geographic Information Systems (GIS), Global Positioning Systems (GPS), and Remote Sensing (RS)—offers dynamic monitoring and helps address land change challenges .
Application:
Tailings Pond Monitoring
(3S) Integration Technology in Tailings Pond Monitoring: Tailings ponds are critical in mining and industrial processes. Here’s how (3S) technology enhances monitoring:
- Online Monitoring Network : Combining (3S) technologies with conventional monitoring tools, we create an intuitive, real-time, and dynamic online monitoring network for tailings ponds. This system observes, analyzes, and provides early warnings regarding tailings pond conditions .
Flood Control in River Systems
(3S) Applications in Yellow River’s Flood Control: Flood control is vital for river management. Here’s how (3S) technology contributes:
- Topographic Map Revision : Using (3S) technology (including GIS, GPS, and RS), we update existing riverway topographic maps. This ensures accurate flood control planning and management .
Application of 3S Technology in Land Use Landscape Ecology Research on 3S Integration Technology in the Tailings Applications of 3S in Yellow River’s Flood Control
properties
IUPAC Name |
(3S)-3-methyl-3-phenylmorpholine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-11(9-13-8-7-12-11)10-5-3-2-4-6-10/h2-6,12H,7-9H2,1H3/t11-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDEYAVDCDVVKJC-LLVKDONJSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COCCN1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]1(COCCN1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S)-3-Methyl-3-phenylmorpholine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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